N-[4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl]methanesulfonamide

• IUPAC Name: N-[4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl]methanesulfonamide
• InChI: InChI=1S/C12H16N2O3S/c1-9-5-6-10(13-18(2,16)17)8-11(9)14-7-3-4-12(14)15/h5-6,8,13H,3-4,7H2,1-2H3
• InChI Key: CNMDBUMLKMDSHP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NS(=O)(=O)C)N2CCCC2=O
• Molecular Formula: C12H16N2O3S
• Molecular Weight: 268.33 g/mol

Description

“N-[4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl]methanesulfonamide” is a chemical compound that belongs to the class of organic compounds known as phenylpyrrolidines. These are polycyclic aromatic compounds containing a benzene ring linked to a pyrrolidine ring through a CC or CN bond. Pyrrolidine is a five-membered saturated aliphatic heterocycle with one nitrogen atom and four carbon atoms.

Synthesis Analysis

The synthesis of compounds similar to “this compound” has been discussed in the literature. The synthetic strategies used include ring construction from different cyclic or acyclic precursors, reporting the synthesis and the reaction conditions, or functionalization of preformed pyrrolidine rings.

Molecular Structure Analysis

The molecular geometry and spectral parameters of similar compounds have been computed by the DFT/B3LYP76-311++G (d,p) method. The theoretical data showed a good agreement with the experimental ones. The differences between the theoretical and experimental IR and NMR spectra supported the presence of inter- and intramolecular C-H⋯O and intermolecular N-H⋯O hydrogen bonds.

Chemical Reactions Analysis

The chemical reactions of similar compounds have been studied. The influence of steric factors on biological activity has been investigated, also describing the structure–activity relationship (SAR) of the studied compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been analyzed. For example, the physicochemical parameters of pyrrolidine have been compared with the parent aromatic pyrrole and cyclopentane.

Scientific Research Applications

Synthesis and Chemical Reactions

Sulfonamides and their derivatives are extensively studied for their chemical properties and reactivity. For instance, the synthesis and characterization of sulfonamide derivatives and their metal complexes have been explored for their potential antibacterial activity. Such compounds are synthesized using various methods, including one-pot sulfonyl chloride-pyridine mediated disulfonylation, and evaluated for their effectiveness against bacteria, demonstrating the chemical versatility and application of sulfonamide derivatives in developing new antibacterial agents (Özdemir et al., 2009).

Catalytic and Biological Applications

Sulfonamide compounds have been investigated for their catalytic roles in chemical reactions. For example, nicotinum methane sulfonate (NMS), derived from nicotine and methane sulfonic acid, showcases excellent catalytic activity in synthesizing 2-amino-3-cyanopyridines. This highlights the potential of sulfonamide derivatives in facilitating environmentally friendly and efficient chemical synthesis processes (Tamaddon & Azadi, 2018).

Crystallographic and Structural Studies

The crystal structures of sulfonamide derivatives, such as nimesulide derivatives, have been determined to understand their molecular and supramolecular assemblies. These studies contribute to the knowledge of intermolecular interactions, which is crucial for designing drugs with desired properties and bioavailability (Dey et al., 2015).

Environmental and Microbial Interactions

Research on the microbial metabolism of methanesulfonic acid, a closely related compound, has provided insights into the biogeochemical cycling of sulfur. Methanesulfonic acid is utilized by various aerobic bacteria as a sulfur source, and specialized methylotrophs can use it as a carbon and energy substrate. This underscores the environmental significance of sulfonamides and related compounds in microbial ecology and biodegradation processes (Kelly & Murrell, 1999).

Mechanism of Action

Target of Action

The compound’s structure suggests it may interact with proteins or enzymes that recognize or are modulated by pyrrolidine derivatives .

Mode of Action

Given its structural features, it is plausible that it binds to its targets and modulates their activity, leading to downstream effects .

Biochemical Pathways

Compounds with similar structures have been shown to influence various biological processes .

Pharmacokinetics

The pyrrolidine scaffold in its structure is known to contribute to efficient exploration of the pharmacophore space due to sp3-hybridization, which could potentially impact its bioavailability .

Result of Action

Based on its structure, it is plausible that it could induce changes in cellular processes by modulating the activity of its targets .

Action Environment

Factors such as ph, temperature, and the presence of other molecules could potentially influence its action .

Safety and Hazards

The safety and hazards of similar compounds have been discussed. For example, the compound “(S)-2-(2-Oxopyrrolidin-1-yl)butanoic acid” has hazard statements H302-H315-H319-H335.

Future Directions

The future directions of research on similar compounds have been suggested. For example, the introduction of heteroatomic fragments in these molecules is not a random choice, considering that they are useful tools for modifying physicochemical parameters and obtaining the best ADME/Tox results for drug candidates. This work can guide medicinal chemists to the best approach in the design of new pyrrolidine compounds with different biological profiles.